Cas no 125061-88-3 (m-dPEG???-Propionaldehyde)

• Product Name: m-dPEG???-Propionaldehyde
• CAS No: 125061-88-3
• MF: C₅₀H₁₀₀O₂₅
• MW: 1101.31402015686
• MDL: MFCD13185015
• CID: 208888
• PubChem ID: 329823928
• Update Time: 2025-07-31

m-dPEG???-Propionaldehyde Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-methyl-w-(3-oxopropoxy)-
• 3-(2-Methoxyethoxy)propanal
• Methoxypolyethylene glycol 5000 propionaldehyde
• PEG-aldehyde
• m-dPEG(R)12-Propionaldehyde
• Polyethylene glycol aldehyde
• Monomethoxypoly(ethylene glycol)aldehyde
• α-Methoxy-ω-(3-oxopropyl)poly(ethyleneoxy)
• mono-Methyl polyethylene glycol 5′000 aldehyde
• O-(3-OXOPROPYL)-O'-METHYLPOLYETHYLENE GLYCOL 5'000*
• mono-Methyl polyethylene glycol 5μ000 aldehyde, PEG-aldehyde, Polyethylene glycol aldehyde
• M-PEG12-CHO
• Meo-peg(11)-prcho
• Meo-peg(24)-cho
• m-dPEG12-Propionaldehyde
• m-dPEG???-Propionaldehyde

• MDL： MFCD13185015
• Inchi： 1S/C50H100O25/c1-52-5-6-54-9-10-56-13-14-58-17-18-60-21-22-62-25-26-64-29-30-66-33-34-68-37-38-70-41-42-72-45-46-74-49-50-75-48-47-73-44-43-71-40-39-69-36-35-67-32-31-65-28-27-63-24-23-61-20-19-59-16-15-57-12-11-55-8-7-53-4-2-3-51/h3H,2,4-50H2,1H3
• InChI Key： CKKUUPWPKXZDER-UHFFFAOYSA-N
• SMILES： O(C)CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC=O

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.6

Experimental Properties

• Density: 0.96
• Boiling Point: 188.3°Cat760mmHg
• Flash Point: 57.7°C
• Refractive Index: 1.402
• PSA: 35.53

m-dPEG???-Propionaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on m-dPEG???-Propionaldehyde

Introduction to m-dPEG???-Propionaldehyde (CAS No. 125061-88-3)

m-dPEG???-Propionaldehyde (CAS No. 125061-88-3) is a versatile and highly functionalized compound that has gained significant attention in the fields of chemical biology, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a polyethylene glycol (PEG) chain with a propionaldehyde functional group, making it an ideal candidate for various applications, including drug delivery, bioconjugation, and surface modification.

The PEG component of m-dPEG???-Propionaldehyde is known for its excellent biocompatibility, water solubility, and ability to reduce immunogenicity and non-specific protein binding. These properties make it an ideal choice for enhancing the pharmacokinetics and biodistribution of therapeutic agents. The propionaldehyde functional group, on the other hand, provides a reactive site for conjugation with various biomolecules, such as proteins, peptides, and nucleic acids.

Recent advancements in the field of chemical biology have highlighted the importance of m-dPEG???-Propionaldehyde in the development of targeted drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that m-dPEG???-Propionaldehyde can be used to modify the surface of nanoparticles to enhance their stability and targeting efficiency. The PEG chain helps to shield the nanoparticles from immune recognition, while the propionaldehyde group allows for site-specific conjugation with targeting ligands.

In pharmaceutical research, m-dPEG???-Propionaldehyde has shown promise in improving the solubility and bioavailability of poorly soluble drugs. A recent study in the European Journal of Pharmaceutical Sciences reported that m-dPEG???-Propionaldehyde can be used to create prodrugs that are more easily absorbed by the body. The PEG moiety enhances water solubility, while the propionaldehyde group can be designed to release the active drug upon enzymatic cleavage in specific tissues or cells.

Bioconjugation is another area where m-dPEG???-Propionaldehyde has found extensive application. The propionaldehyde group can react with primary amines on proteins or peptides through reductive amination, forming stable amine linkages. This property has been exploited in the development of antibody-drug conjugates (ADCs), where m-dPEG???-Propionaldehyde serves as a linker between the antibody and the cytotoxic payload. A study published in Bioconjugate Chemistry demonstrated that ADCs prepared using m-dPEG???-Propionaldehyde exhibited enhanced stability and therapeutic efficacy compared to traditional linkers.

The versatility of m-dPEG???-Propionaldehyde extends beyond drug delivery and bioconjugation. In materials science, this compound has been used to modify surfaces for various applications, such as creating anti-fouling coatings or enhancing the biocompatibility of medical devices. A recent study in Advanced Materials Interfaces showed that m-dPEG???-Propionaldehyde can be grafted onto polymer surfaces to create hydrophilic coatings that resist protein adsorption and cell adhesion.

In conclusion, m-dPEG???-Propionaldehyde (CAS No. 125061-88-3) is a multifunctional compound with a wide range of applications in chemical biology, pharmaceutical research, and materials science. Its unique combination of PEG and propionaldehyde functionalities makes it an invaluable tool for researchers seeking to enhance the properties and performance of biomolecules and materials. As ongoing research continues to uncover new applications and optimizations, m-dPEG???-Propionaldehyde is poised to play an increasingly important role in advancing these fields.